Cas no 147189-01-3 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-)

• Product name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-
• CAS No: 147189-01-3
• MF: C₁₉H₃₁N₃O₆
• MW: 397.46594
• CID: 100847
• PubChem ID: 4639426

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]-
• 7-[(4-nitrophenyl)methyl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• 1-(4-Nitrobenzyl)-1,10-diaza-18-crown-6
• 7-(4-Nitrobenzyl)-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• 7(4-NITROBENZYL)-1,4,10,13-TETRAOXA-7,16 -DIAZACYCLOOCTADECAN
• 147189-01-3
• DTXSID50405086

• Inchi： InChI=1S/C19H31N3O6/c23-22(24)19-3-1-18(2-4-19)17-21-7-11-27-15-13-25-9-5-20-6-10-26-14-16-28-12-8-21/h1-4,20H,5-17H2
• InChI Key： MWDAYKMATJNFJT-UHFFFAOYSA-N
• SMILES： N1CCOCCOCCN(CC2C=CC([N+]([O-])=O)=CC=2)CCOCCOCC1

Computed Properties

• Exact Mass: 397.22143
• Monoisotopic Mass: 397.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 98Ų
• XLogP3: 0.3
• Surface Charge: 0

Experimental Properties

• PSA: 95.33

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane,7-[(4-nitrophenyl)methyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38